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Compound of Interest

Compound Name: Ammonia-d3

Cat. No.: B076837

This guide provides a comprehensive overview of the safety data for Ammonia-d3 (ND3),
tailored for researchers, scientists, and professionals in drug development. It covers essential
information regarding handling, storage, emergency procedures, and toxicological data,
compiled from various safety data sheets (SDS).

Product Identification and Properties

Ammonia-d3, also known as deuterated ammonia or trideuterioammonia, is the isotopically
substituted form of ammonia where the hydrogen atoms are replaced with deuterium.[1] It is a
colorless gas with a characteristically pungent smell.[2] Due to strong hydrogen bonding, it is
easily liquefied.[2]

Table 1: Physical and Chemical Properties of Ammonia-d3
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Property Value Source
Molecular Formula DsN [3]
Molecular Weight 20.049 g/mol [1][3]
CAS Number 13550-49-7 [4]
Appearance Colorless gas [1112]
Melting Point -78 °C

Boiling Point -33°C [2]
Vapor Density 0.6 (vs air) [1]
Vapor Pressure 4802 mmHg (at 15.5 °C)

Autoignition Temp. 1203 °F (650.5 °C)

Water Solubility Highly soluble [1][2]
Isotopic Purity =99 atom % D [5]

Hazards Identification and GHS Classification

Ammonia-d3 is classified as a hazardous substance under the Globally Harmonized System

(GHS). It is a flammable gas, stored under pressure, and is toxic if inhaled.[4][5] It causes

severe skin burns, serious eye damage, and is very toxic to aquatic life with long-lasting

effects.[4][5]

Table 2: GHS Hazard Classification for Ammonia-d3
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Hazard Class

Category

Hazard Statement

Flammable Gases

2

H221: Flammable gas.[4][5]

Gases Under Pressure

Compressed Gas

H280: Contains gas under
pressure; may explode if
heated.[4][5]

Acute Toxicity (Inhalation) 3 H331: Toxic if inhaled.[4][5]
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1A/ 1B
burns and eye damage.[4][5]
) H318: Causes serious eye
Serious Eye Damage 1
damage.[5]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic life.
Environment (Acute) [4][5]
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life

Environment (Chronic)

with long lasting effects.[5]

The GHS label includes the "Danger” signal word and pictograms for flammability, gas under
pressure, corrosion, acute toxicity, and environmental hazard.[4][5]
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Caption: Relationship between GHS hazards and precautionary responses for Ammonia-d3.

Exposure Controls and Personal Protection

Proper engineering controls and personal protective equipment (PPE) are mandatory when
handling Ammonia-d3 to minimize exposure.

Table 3: Occupational Exposure Limits
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Parameter Value Jurisdiction/Source Notes

Upper Respiratory
TWA 25 ppm USA, ACGIH Tract irritation, Eye
damage.[5]

Upper Respiratory
STEL 35 ppm USA, ACGIH Tract irritation, Eye
damage.[5]

Experimental Protocol: PPE Selection and Use

e Engineering Controls: Always handle Ammonia-d3 in a well-ventilated area, preferably
within a chemical fume hood.[6][7][8] Ensure an eyewash station and safety shower are

readily accessible.

e Eye and Face Protection: Wear chemical safety goggles with side-shields conforming to
EN166 or NIOSH-approved safety glasses.[5] A face shield may be required for operations
with a higher risk of splashing.

o Skin Protection: Handle with chemical-resistant gloves (e.g., Butyl rubber, Neoprene)
inspected prior to use.[5] Use proper glove removal technique to avoid skin contact. Wear
protective clothing to prevent skin exposure.[5]

o Respiratory Protection: If ventilation is inadequate or for emergency response, use a full-
facepiece respirator with an appropriate cartridge or a self-contained breathing apparatus
(SCBA).[5]
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Handling Ammonia-d3

Assess Task:
- Scale (mL vs. L)
- System (Open vs. Closed)
- Gas or Liguid form?

Large scale (>500mL)
Cylinder changeout
Poor ventilation

Small scale (<10mL)
Closed system

Minimum PPE:
- Lab Coat Lab scale (10-500mL) Emergency Situation?
- Safety Glasses (EN166) Open system in fume hood (Spill or Leak)
- Chemical-Resistant Gloves

Standard PPE (Fume Hood): Maximum Protection:
- All Minimum PPE - Full Protective Suit

- Face Shield - Self-Contained Breathing

- Ensure good ventilation

Apparatus (SCBA)

Click to download full resolution via product page
Caption: Decision workflow for selecting appropriate Personal Protective Equipment (PPE).
Emergency Procedures
Immediate and appropriate action is critical in the event of an accidental release or exposure.

Experimental Protocol: First-Aid Measures
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» General Advice: Move the affected person out of the dangerous area and consult a physician
immediately. Show this safety data sheet to the doctor.[5]

 Inhalation: If inhaled, move the person into fresh air.[5] If breathing has stopped, give
artificial respiration. Seek immediate medical help.[5][6]

» Skin Contact: Take off immediately all contaminated clothing.[8] Rinse skin with large
amounts of water for at least 15 minutes.[8][9] Do not apply salves or ointments.[9]
Immediate medical treatment is required as corrosive injuries can be difficult to heal.[8]

o Eye Contact: Rinse cautiously and thoroughly with water for 10-15 minutes, holding the
eyelids apart.[6][8] Remove contact lenses if present and easy to do.[6] Consult an
ophthalmologist immediately.[8]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting.[6] Call a physician immediately
due to the danger of perforation of the esophagus and stomach.[8]

Experimental Protocol: Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[5] Wear maximum personal
protective equipment, including respiratory protection (SCBA).[5] Ensure adequate
ventilation.

o Eliminate Ignition Sources: Remove all sources of ignition (heat, sparks, open flames).[5][6]
Use non-sparking tools and explosion-proof equipment.[6]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the product enter drains, surface water, or ground water.[5][7][8]

o Containment and Cleaning Up: For spills, contain the material. Absorb with a non-
combustible, inert material such as sand or earth and place in a suitable container for
disposal.[5][7] Ventilate the affected area.

Handling, Storage, and Stability

Protocol for Safe Handling and Storage
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Handling: Handle in a well-ventilated place or under an extractor hood.[6][7][8] Avoid
breathing vapor or mist and prevent contact with skin and eyes.[5] Keep away from sources
of ignition and take measures to prevent the buildup of electrostatic charge.[5]

Storage: Store locked up in a dry, well-ventilated place.[5][6] Keep the container tightly
closed.[5][7][8] Protect from sunlight.[5] Tanks should be painted a light, reflective color to
reduce heat and pressure buildup.[9]

Stability and Reactivity: The material is stable under recommended storage conditions.[5]
Avoid heat, flames, and sparks.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, halogens, and
various metals such as iron, zinc, copper, and silver.[5][7] Violent reactions can occur with
many of these substances.[7]

Hazardous Decomposition Products: Under fire conditions, nitrogen oxides (NOx) may be
produced.[5][7]
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Caption: General workflow for emergency response to an Ammonia-d3 incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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